Cas no 158013-41-3 (ortho-iodoHoechst 33258)

Ortho-iodoHoechst 33258 is a modified derivative of the classic Hoechst 33258 DNA-binding dye, featuring an iodine substitution at the ortho position of the phenyl ring. This structural alteration enhances its utility in advanced fluorescence and photoaffinity labeling applications. The iodine atom improves photostability and provides a heavy atom effect, facilitating phosphorescence studies and electron density mapping in crystallography. Its high affinity for AT-rich DNA sequences remains intact, making it suitable for nucleic acid staining and visualization in microscopy. The compound is particularly valuable in probing DNA-protein interactions and as a tool for structural biology research due to its enhanced physicochemical properties.
ortho-iodoHoechst 33258 structure
ortho-iodoHoechst 33258 structure
Product Name:ortho-iodoHoechst 33258
CAS No:158013-41-3
MF:C25H23IN6
MW:534.394796609879
CID:180512
Update Time:2025-05-25

ortho-iodoHoechst 33258 Chemical and Physical Properties

Names and Identifiers

    • 2,6'-Bi-1H-benzimidazole,2'-(2-iodophenyl)-6-(4-methyl-1-piperazinyl)-
    • 2,5'-Bi-1H-benzimidazole,2'-(2-iodophenyl)-5-(4-methyl-1-piperazinyl)- (9CI)
    • 2-(2-iodophenyl)-6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazole
    • iodoHoechst 33258
    • ortho-iodoHoechst 33258
    • Inchi: 1S/C25H23IN6/c1-31-10-12-32(13-11-31)17-7-9-21-23(15-17)29-24(27-21)16-6-8-20-22(14-16)30-25(28-20)18-4-2-3-5-19(18)26/h2-9,14-15H,10-13H2,1H3,(H,27,29)(H,28,30)
    • InChI Key: UOHARKYRPCGBEI-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C1=NC2=CC=C(C=C2N1)C1=NC2=CC=C(C=C2N1)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 534.10269
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 63.84

ortho-iodoHoechst 33258 Security Information

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Additional information on ortho-iodoHoechst 33258

Recent Advances in the Study of ortho-iodoHoechst 33258 and Its Applications in Chemical Biology and Medicine

The compound ortho-iodoHoechst 33258, a derivative of the well-known DNA minor groove binder Hoechst 33258, has garnered significant attention in recent years due to its unique properties and potential applications in chemical biology and medicine. The chemical identifier 158013-41-3 is associated with this compound, which has been the subject of various studies exploring its interactions with DNA, its fluorescent properties, and its utility in imaging and therapeutic contexts. This research briefing aims to summarize the latest findings related to ortho-iodoHoechst 33258, highlighting its mechanisms of action, experimental methodologies, and potential clinical relevance.

Recent studies have focused on the structural modifications of ortho-iodoHoechst 33258 to enhance its binding affinity and specificity for DNA. The incorporation of an iodine atom at the ortho position of the phenyl ring has been shown to improve the compound's photophysical properties, making it a valuable tool for fluorescence microscopy and live-cell imaging. Researchers have utilized advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the precise binding modes of ortho-iodoHoechst 33258 within the DNA minor groove, providing insights into its molecular recognition and selectivity.

In addition to its imaging applications, ortho-iodoHoechst 33258 has been investigated for its potential therapeutic uses. Studies have demonstrated that this compound can induce DNA damage in cancer cells, leading to apoptosis and cell cycle arrest. The mechanism of action involves the generation of reactive oxygen species (ROS) upon photoactivation, which contributes to its cytotoxic effects. These findings suggest that ortho-iodoHoechst 33258 could serve as a promising photosensitizer in photodynamic therapy (PDT) for cancer treatment. Furthermore, its ability to selectively target cancer cells while sparing normal cells underscores its potential as a targeted therapeutic agent.

Another area of research has explored the use of ortho-iodoHoechst 33258 in combination with other therapeutic modalities. For instance, synergistic effects have been observed when this compound is used in conjunction with chemotherapeutic agents or radiation therapy, enhancing the overall efficacy of cancer treatment. These studies have employed in vitro and in vivo models to evaluate the compound's pharmacokinetics, biodistribution, and toxicity profiles, providing a comprehensive understanding of its therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of ortho-iodoHoechst 33258. Issues such as limited solubility, potential off-target effects, and the need for optimized delivery systems must be addressed to fully realize its therapeutic potential. Ongoing research is focused on developing novel formulations and delivery strategies to overcome these limitations, including the use of nanoparticles and liposomes to enhance the compound's bioavailability and targeting efficiency.

In conclusion, ortho-iodoHoechst 33258 (158013-41-3) represents a versatile tool in chemical biology and medicine, with applications ranging from DNA imaging to cancer therapy. The latest research highlights its unique properties and potential for clinical translation, while also identifying areas for further investigation. As studies continue to unravel the complexities of this compound, it is expected to play an increasingly important role in advancing our understanding of DNA interactions and developing novel therapeutic strategies.

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